Cas no 1432681-33-8 (2-cyclobutyl-1-phenylethan-1-amine)

• Product Name: 2-cyclobutyl-1-phenylethan-1-amine
• CAS No: 1432681-33-8
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 4599640
• Update Time: 2025-05-20

2-cyclobutyl-1-phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-1-phenylethan-1-amine

• Inchi： 1S/C12H17N/c13-12(9-10-5-4-6-10)11-7-2-1-3-8-11/h1-3,7-8,10,12H,4-6,9,13H2
• InChI Key： NONUKKBEZAIXNH-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(N)CC1CCC1

Computed Properties

• Exact Mass: 175.136
• Monoisotopic Mass: 175.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Additional information on 2-cyclobutyl-1-phenylethan-1-amine

Introduction to 2-cyclobutyl-1-phenylethan-1-amine (CAS No. 1432681-33-8)

2-cyclobutyl-1-phenylethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1432681-33-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclobutyl group and a phenylalanine-like structure, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both cycloalkyl and aryl moieties makes it a versatile scaffold for designing novel bioactive molecules.

The compound’s molecular structure consists of an ethylamine backbone substituted with a cyclobutyl ring at the 2-position and a phenyl group at the 1-position. This arrangement imparts distinct steric and electronic characteristics, influencing its interactions with biological targets. The cyclobutyl ring, known for its rigid conformation, can stabilize certain pharmacophores, while the phenyl group introduces hydrophobicity and potential hydrogen bonding capabilities. Such features are highly valuable in drug design, particularly for modulating binding affinity and selectivity.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities. 2-cyclobutyl-1-phenylethan-1-amine exemplifies this trend, as its framework can be modified to explore new therapeutic avenues. Researchers have been investigating its derivatives for potential applications in treating neurological disorders, inflammation, and other diseases where precise molecular interactions are critical.

One of the most compelling aspects of 2-cyclobutyl-1-phenylethan-1-amine is its role as a building block for more complex molecules. By functionalizing its reactive sites—such as the amine group or the aromatic ring—chemists can generate libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead structures for drug development. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in metabolic diseases.

The synthesis of 2-cyclobutyl-1-phenylethan-1-amine presents an interesting challenge due to the need to introduce both cycloalkyl and aryl substituents in a controlled manner. Advanced synthetic methodologies, including cross-coupling reactions and transition metal catalysis, have been employed to achieve high yields and purity. These techniques are essential for producing sufficient quantities of the compound for both preclinical studies and industrial applications.

From a computational chemistry perspective, 2-cyclobutyl-1-phenylethan-1-amine has been subjected to detailed molecular modeling studies. These investigations aim to elucidate its binding modes with target proteins and predict its pharmacological activity. The results suggest that subtle modifications to its structure could enhance its potency or selectivity, guiding future synthetic efforts. Such computational insights are increasingly integral to modern drug discovery pipelines.

The chemical reactivity of 2-cyclobutyl-1-phenylethan-1-amine also makes it a useful intermediate in polymer chemistry. Researchers have explored its incorporation into functional materials, where its rigid framework can impart specific mechanical or electronic properties. This dual utility—pharmaceutical and material science—underscores the compound’s broad appeal across disciplines.

Recent advancements in green chemistry have prompted investigations into sustainable synthetic routes for 2-cyclobutyl-1-phenylethan-1-amine. Techniques such as biocatalysis and flow chemistry are being evaluated to minimize waste and energy consumption while maintaining high efficiency. These efforts align with global trends toward environmentally responsible chemical manufacturing.

The pharmacological profile of 2-cyclobutyl-1-phenylethan-1-amine continues to be refined through experimental studies. Initial reports indicate that certain derivatives exhibit promising anti-inflammatory properties by modulating cytokine production pathways. Further research is needed to fully characterize their therapeutic potential and safety profiles before clinical translation.

In conclusion,2-cyclobutyl-1 phenylethan 1 amine (CAS No 1432681338) represents a fascinating compound with multifaceted applications in pharmaceuticals and materials science Its unique structural features offer opportunities for innovation across multiple scientific domains As research progresses this molecule is likely to play an increasingly important role in addressing complex chemical biological challenges